Cas no 1093951-75-7 (3-Bromo-2,5-dimethoxypyridine)

• Product Name: 3-Bromo-2,5-dimethoxypyridine
• CAS No: 1093951-75-7
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• MDL: MFCD26398166
• CID: 2122951
• Update Time: 2025-07-18

3-Bromo-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,5-dimethoxypyridine
• KJGCCWVOTAHJFU-UHFFFAOYSA-N
• Pyridine, 3-bromo-2,5-dimethoxy-
• 3-Bromo-2,5-dimethoxypyridine

• MDL： MFCD26398166
• Inchi： 1S/C7H8BrNO2/c1-10-5-3-6(8)7(11-2)9-4-5/h3-4H,1-2H3
• InChI Key： KJGCCWVOTAHJFU-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1)OC)OC

Computed Properties

• Exact Mass: 216.974
• Monoisotopic Mass: 216.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Additional information on 3-Bromo-2,5-dimethoxypyridine

3-Bromo-2,5-dimethoxypyridine (CAS No. 1093951-75-7): A Comprehensive Overview

3-Bromo-2,5-dimethoxypyridine (CAS No. 1093951-75-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a potential lead compound for drug development.

The molecular structure of 3-Bromo-2,5-dimethoxypyridine consists of a pyridine ring substituted with a bromine atom at the 3-position and methoxy groups at the 2 and 5 positions. The bromine substituent provides a reactive handle for further chemical modifications, making this compound an attractive starting material for synthetic chemists. The methoxy groups contribute to the compound's solubility and electronic properties, which can be crucial for its biological activity.

Recent studies have highlighted the potential of 3-Bromo-2,5-dimethoxypyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The brominated pyridine scaffold was found to enhance the binding affinity to specific protein targets, thereby improving the efficacy of the resulting drugs.

In another notable research effort, scientists at a leading pharmaceutical company explored the use of 3-Bromo-2,5-dimethoxypyridine as a key intermediate in the synthesis of a new class of antiviral agents. The compound's unique structure allowed for the introduction of various functional groups that enhanced its antiviral activity against multiple strains of viruses. This work underscores the versatility and potential of 3-Bromo-2,5-dimethoxypyridine in addressing unmet medical needs.

The synthesis of 3-Bromo-2,5-dimethoxypyridine typically involves several well-established chemical reactions. One common approach is to start with 2,5-dimethoxypyridine and introduce the bromine substituent through an electrophilic bromination reaction. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been developed to improve the efficiency and sustainability of the process.

The physical and chemical properties of 3-Bromo-2,5-dimethoxypyridine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions has also been studied, ensuring its reliability as a reagent in laboratory settings.

In terms of safety and handling, it is important to note that while 3-Bromo-2,5-dimethoxypyridine is not classified as a hazardous material, standard precautions should be taken when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 3-Bromo-2,5-dimethoxypyridine has also been considered in recent studies. Researchers have investigated its biodegradability and potential effects on aquatic life. While preliminary results suggest that it does not pose significant environmental risks when used responsibly, ongoing research is being conducted to ensure its safe disposal and minimize any potential ecological impact.

In conclusion, 3-Bromo-2,5-dimethoxypyridine (CAS No. 1093951-75-7) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules with diverse therapeutic potentials. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in the development of innovative drugs and treatments.